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Compound of Interest

Compound Name: Benzhydrylurea

Cat. No.: B1198726 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Benzhydrylurea could not be located. The

following guidance is based on the safety data of structurally similar compounds, including

Benzhydrol and Benzoylurea. Researchers should handle Benzhydrylurea with caution and

perform a thorough risk assessment before use.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Benzhydrylurea. It outlines the necessary personal

protective equipment (PPE), operational procedures for safe handling, and compliant disposal

methods.

Quantitative Data on Structurally Similar Compounds
The following table summarizes key quantitative data for compounds structurally related to

Benzhydrylurea. This information should be used as a preliminary guide for assessing the

potential hazards of Benzhydrylurea.
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Property Benzhydrol Benzoylurea Benzhydrylamine

CAS Number 91-01-0 614-22-2 91-00-9

Molecular Formula C₁₃H₁₂O C₈H₈N₂O C₁₃H₁₃N

Melting Point
65-68 °C / 149-154.4

°F[1]
Not Available 12 °C / 53.6 °F[2]

Boiling Point
297-298 °C / 566.6-

568.4 °F[1]
Not Available

> 112 °C / > 233.6

°F[2]

Flash Point 160 °C / 320 °F[1] Not Available
> 112 °C / > 233.6

°F[2]

Water Solubility 0.5 g/L (20°C)[1] Insoluble Not Available

GHS Hazard

Statements

H315 (Causes skin

irritation), H319

(Causes serious eye

irritation), H335 (May

cause respiratory

irritation)[1]

Not classified as

hazardous

H315 (Causes skin

irritation), H319

(Causes serious eye

irritation)[2]

Personal Protective Equipment (PPE)
When handling Benzhydrylurea, a comprehensive PPE strategy is crucial to minimize

exposure and ensure personal safety. The following PPE is recommended:

Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards.[2]

A face shield should be worn over safety glasses when there is a risk of splashing or when

handling larger quantities.

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile rubber, should be worn.[1] Gloves must

be inspected for integrity before each use and disposed of after contact with the

substance.[3]
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Lab Coat: A flame-resistant lab coat or a standard lab coat made of cotton should be worn

and kept buttoned.[2]

Clothing: Long pants and closed-toe shoes are mandatory to ensure no skin is exposed.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[4] If there is a risk of inhaling dust or aerosols, a NIOSH-approved

respirator may be necessary.

Operational Plan for Safe Handling
A systematic approach to handling Benzhydrylurea will minimize risks in the laboratory.

1. Preparation and Engineering Controls:

Work in a designated area, such as a chemical fume hood, to control exposure.[4]
Ensure that an eyewash station and a safety shower are readily accessible.[4]
Before starting, review the Safety Data Sheets of any other chemicals being used in the
procedure.

2. Handling the Compound:

Avoid the formation of dust and aerosols.[5]
Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.
Do not eat, drink, or smoke in the work area.[3]
Wash hands thoroughly after handling the compound, even if gloves were worn.[3]

3. Storage:

Store Benzhydrylurea in a tightly closed container in a dry, cool, and well-ventilated place.
[1][2]
Some related compounds are air and moisture sensitive, so storage under an inert
atmosphere may be advisable.[3][4]

Disposal Plan
Proper disposal of Benzhydrylurea and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.
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Waste Collection:

Collect all waste contaminated with Benzhydrylurea in a designated, properly labeled

hazardous waste container.

This includes any unused material, contaminated PPE (gloves, etc.), and cleaning

materials from spills.

Container Disposal:

Empty containers should be managed as hazardous waste unless they have been triple-

rinsed. However, rinsing generates more waste, so it is often preferable to dispose of the

empty container as hazardous waste.

Disposal Method:

Dispose of the chemical waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company.[6]

Do not pour Benzhydrylurea down the drain or dispose of it in the regular trash.[5][7]

Visual Workflows
The following diagrams illustrate key safety and operational procedures for handling

Benzhydrylurea.
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Caption: Standard Operating Procedure for Handling Benzhydrylurea.
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Benzhydrylurea Spill Response
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Caption: Emergency Response Plan for a Benzhydrylurea Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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